Cas no 1542572-01-9 (2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride
• CAS No: 1542572-01-9
• MF: C₉H₁₀Cl₂O₂S
• MW: 253.145499706268
• CID: 6138129
• PubChem ID: 83728858
• Update Time: 2025-06-11

2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride
• Benzeneethanesulfonyl chloride, 3-chloro-4-methyl-
• 1542572-01-9
• EN300-1991343

• Inchi： 1S/C9H10Cl2O2S/c1-7-2-3-8(6-9(7)10)4-5-14(11,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： XHQMNQFDJJBOPQ-UHFFFAOYSA-N
• SMILES： C1(CCS(Cl)(=O)=O)=CC=C(C)C(Cl)=C1

Computed Properties

• Exact Mass: 251.9778561g/mol
• Monoisotopic Mass: 251.9778561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 343.1±30.0 °C(Predicted)

Additional information on 2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride

Introduction to 2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride (CAS No. 1542572-01-9)

2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1542572-01-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of both a chloro-substituted aromatic ring and a sulfonyl chloride functional group makes this molecule particularly interesting for medicinal chemists and synthetic organic chemists alike.

The structural features of 2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride include a phenyl ring substituted at the 3-position with a chlorine atom and at the 4-position with a methyl group. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile building block for the development of novel therapeutic agents. The sulfonyl chloride moiety, on the other hand, is known for its reactivity in nucleophilic substitution reactions, which is crucial for forming new carbon-carbon or carbon-nitrogen bonds during drug synthesis.

In recent years, there has been a growing interest in sulfonyl chloride derivatives due to their potential applications in drug discovery. These compounds have been explored as key intermediates in the synthesis of sulfonamides, which are a class of drugs with broad therapeutic applications, including antibacterial, antiviral, and anti-inflammatory properties. The reactivity of the sulfonyl chloride group allows for facile introduction of this moiety into larger molecular frameworks, facilitating the development of structurally diverse drug candidates.

One of the most compelling aspects of 2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride is its utility in constructing biaryl scaffolds, which are common motifs in many pharmacologically active compounds. The chloro-substituted phenyl ring can undergo cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the formation of complex aromatic systems. These cross-coupling reactions are pivotal in modern synthetic chemistry and have been instrumental in the development of next-generation therapeutics.

Recent studies have highlighted the role of sulfonyl chloride derivatives in modulating enzyme activity. For instance, modifications at the sulfonyl group can influence binding interactions with target enzymes, leading to enhanced potency or selectivity. This has spurred research into designing sulfonamides with tailored properties for treating various diseases, including cancer and metabolic disorders. The structural flexibility offered by 2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride makes it an ideal candidate for such explorations.

The synthesis of 2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the chloro and methyl substituents on the phenyl ring is often achieved through Friedel-Crafts alkylation and halogenation reactions. Subsequent formation of the sulfonyl chloride group is typically accomplished via oxidation followed by chlorination. These synthetic routes highlight the compound's accessibility while maintaining high yields and purity, making it suitable for industrial-scale production.

The reactivity of 2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride extends beyond its use as an intermediate in drug synthesis. It has also been explored in materials science applications, particularly in the development of advanced polymers and coatings. The sulfonyl chloride group's ability to participate in polymerization reactions allows for the creation of novel materials with enhanced mechanical and chemical properties. This dual utility underscores the compound's significance across multiple scientific disciplines.

In conclusion, 2-(3-chloro-4-methylphenyl)ethane-1-sulfonyl chloride (CAS No. 1542572-01-9) is a multifaceted compound with broad applications in pharmaceutical research and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists seeking to develop new therapeutics. As research continues to uncover new applications for sulfonyl chloride derivatives, compounds like this will remain at the forefront of scientific innovation.